![molecular formula C17H13FN2O2 B422339 N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide CAS No. 428487-58-5](/img/structure/B422339.png)
N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide, also known as FLICA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. FLICA is a small molecule that belongs to the indole family of compounds and has a unique chemical structure that makes it a promising candidate for further research.
Mechanism of Action
N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide exerts its biological effects by inhibiting the activity of caspases, which are involved in the apoptotic pathway. This compound binds to the active site of caspases, preventing their activation and subsequent cleavage of downstream targets. This mechanism of action makes this compound a potential candidate for the development of novel anticancer drugs.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent inhibitory activity against various enzymes, including caspases, which are involved in the programmed cell death pathway. This compound has also been investigated for its anticancer properties and has shown promising results in preclinical studies. In addition, this compound has been shown to exhibit anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide is its potent inhibitory activity against caspases, which makes it a promising candidate for the development of novel anticancer drugs. However, the synthesis of this compound is a challenging process that requires specialized equipment and expertise, which may limit its widespread use in laboratory experiments.
Future Directions
There are several future directions for the research and development of N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide. One potential application is in the development of novel anticancer drugs that target the apoptotic pathway. This compound may also have potential applications in the treatment of inflammatory diseases and other conditions that involve programmed cell death. Further research is needed to explore the full potential of this compound and to optimize its synthesis and efficacy.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 3-formylindole, which is then reacted with N-(4-fluorophenyl)acetamide to yield the final product. The synthesis of this compound is a challenging process, and various modifications have been made to improve its efficiency and yield.
Scientific Research Applications
N-(4-fluorophenyl)-2-(3-formyl-1H-indol-1-yl)acetamide has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes, including caspases, which are involved in the programmed cell death pathway. This compound has also been investigated for its anticancer properties and has shown promising results in preclinical studies.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(3-formylindol-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2/c18-13-5-7-14(8-6-13)19-17(22)10-20-9-12(11-21)15-3-1-2-4-16(15)20/h1-9,11H,10H2,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHPRFXABLADVBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC(=O)NC3=CC=C(C=C3)F)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.